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Compound of Interest

Compound Name: Sodium hexafluoroantimonate

Cat. No.: B100954 Get Quote

This guide provides essential safety information regarding the handling, storage, and use of

Sodium Hexafluoroantimonate (NaSbF₆), with a focus on incompatible materials and

reagents.

Frequently Asked Questions (FAQs)
Q1: What are the primary materials and reagents incompatible with Sodium
Hexafluoroantimonate (NaSbF₆)? A1: Sodium hexafluoroantimonate is incompatible with

strong oxidizing agents and strong acids.[1][2][3][4] Contact with these substances should be

strictly avoided.

Q2: What are the recommended storage conditions for NaSbF₆? A2: NaSbF₆ should be stored

in a tightly closed container in a cool, dry, and well-ventilated area, kept separate from

incompatible materials.[5] The storage area should be dry, as NaSbF₆ can undergo slow

hydrolysis in the presence of water.[6]

Q3: What hazardous decomposition products can be formed from NaSbF₆? A3: Upon exposure

to high temperatures or reaction with incompatible materials like strong acids, NaSbF₆ can

decompose to produce hazardous substances, including gaseous hydrogen fluoride (HF) and

antimony oxides.[1][3][4]

Q4: Can NaSbF₆ undergo hazardous polymerization? A4: No, hazardous polymerization of

Sodium Hexafluoroantimonate does not occur.[1][4]
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Q5: What should I do in case of a spill? A5: In case of a spill, you should vacuum or sweep up

the material and place it into a suitable, labeled disposal container. Ensure the area is well-

ventilated and use appropriate personal protective equipment (PPE), including gloves, safety

goggles, and respiratory protection to avoid dust generation and inhalation.[1]

Troubleshooting Guide
Q: I am observing corrosion or degradation of my container storing NaSbF₆. What could be the

cause? A: This is likely due to the presence of moisture. NaSbF₆ is soluble in water and

undergoes slow hydrolysis, which can form corrosive byproducts.[6] Ensure your containers are

tightly sealed and stored in a dry environment.[2] If using a metal container, prolonged storage

is not recommended without confirming compatibility, as acidic hydrolysis products could react

with the metal.

Q: I mixed NaSbF₆ with another reagent and noticed the release of a gas with a sharp, irritating

odor. What is happening? A: You have likely mixed NaSbF₆ with a strong acid. This reaction

can cause decomposition and the release of highly toxic and corrosive gaseous hydrogen

fluoride (HF).[1][4] This is a hazardous situation. Evacuate the area immediately and ensure it

is well-ventilated. Follow all emergency procedures for exposure to HF gas.

Q: My experiment involving NaSbF₆ produced an unexpectedly vigorous or exothermic

reaction. What went wrong? A: This could indicate a reaction with a strong oxidizing agent or

another incompatible material.[1][2] Such reactions can be violent. Always conduct a thorough

compatibility check of all reagents, solvents, and materials in your experimental setup before

starting. Perform reactions on a small scale in a controlled environment like a fume hood.

Summary of Incompatible Materials
The following table summarizes the key incompatibilities of Sodium Hexafluoroantimonate.
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Incompatible Material
Class

Potential Hazard
Recommended
Preventative Measures

Strong Acids

Decomposition, release of

toxic and corrosive gaseous

hydrogen fluoride (HF).[1][4]

Do not allow contact with any

strong acids. Store separately.

Strong Oxidizing Agents
Risk of vigorous or violent

reactions.[1][2]

Avoid mixing or storing with

strong oxidizing agents.

Water / Moisture

Slow hydrolysis, potentially

leading to the formation of

corrosive byproducts.[6]

Store in a tightly sealed

container in a dry, well-

ventilated area.[2]

Heat / Fire

Decomposition, which can

liberate hazardous vapors like

hydrogen fluoride and

antimony oxides.[2][4]

Keep product and empty

containers away from heat and

sources of ignition.[1]
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Caption: Incompatibility pathways for Sodium Hexafluoroantimonate (NaSbF₆).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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